1-(Diethylamino)-3-hexanol

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• IUPAC Name: 1-(diethylamino)hexan-3-ol
• InChI: InChI=1S/C10H23NO/c1-4-7-10(12)8-9-11(5-2)6-3/h10,12H,4-9H2,1-3H3
• InChI Key: UIOFMZIBCSYIAF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCN(CC)CC)O

Description

1-(Diethylamino)-3-hexanol (chemical formula: C₁₀H₂₃NO) is a tertiary alcohol featuring a diethylamino group at the 1-position and a hydroxyl group at the 3-position of a six-carbon chain. This structure confers unique physicochemical properties, including enhanced solubility in polar solvents due to its amino and hydroxyl functional groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1-(Diethylamino)-3-hexanol with structurally or functionally related compounds, drawing on available evidence:

Compound	CAS Number	Molecular Formula	Functional Groups	Key Properties	Applications	Toxicity/Safety
1-(Diethylamino)-3-hexanol	Not reported	C₁₀H₂₃NO	Tertiary amine, secondary alcohol	Likely amphiphilic (hydrophilic hydroxyl and hydrophobic alkyl chain)	Potential use in surfactants, pharmaceuticals	Insufficient data; may require handling as a base
3-Hexanol	Not specified	C₆H₁₄O	Secondary alcohol	Metabolite of n-hexane; produced via hepatic CYP450 enzymes	Limited industrial use; biomarker in toxicology	Low acute toxicity but linked to n-hexane neurotoxicity
2-Ethyl-1-hexanol	104-76-7	C₈H₁₈O	Branched primary alcohol	High boiling point (184°C); low water solubility	Plasticizers, coatings, and solvents	Moderate toxicity; irritant to skin/eyes
1-Hexanol	111-27-3	C₆H₁₄O	Primary alcohol	Miscible with organic solvents; used in fragrances and extraction	Fragrances, laboratory solvent	Low acute toxicity; mild irritant
Diethylaminoethanol	100-37-8	C₆H₁₅NO	Tertiary amine, primary alcohol	Water-soluble; basic (pKa ~9.5)	Corrosion inhibitors, pharmaceutical intermediates	Permissible exposure limit (PEL): 10 ppm

Structural and Functional Differences

• Hydroxyl Position: Unlike 3-hexanol (a secondary alcohol) and 1-hexanol (primary alcohol), 1-(Diethylamino)-3-hexanol has a hydroxyl group at the 3-position, which may influence its metabolic pathways and reactivity .
• Amino Group: The diethylamino group distinguishes it from non-nitrogenous alcohols (e.g., 2-ethyl-1-hexanol) and enhances its basicity, similar to diethylaminoethanol. This property could make it useful in pH-sensitive formulations or as a catalyst .
• Branching vs. Linearity: Compared to branched alcohols like 2-ethyl-1-hexanol, the linear hexanol backbone in 1-(Diethylamino)-3-hexanol may affect its surfactant properties and biodegradability .

Toxicological and Environmental Considerations

• Metabolism: 3-Hexanol is a metabolite of n-hexane, involving CYP450 enzymes . While 1-(Diethylamino)-3-hexanol’s metabolism is undocumented, its amino group may introduce novel metabolic pathways or toxicity risks.